Cas no 667892-76-4 (1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole)

• Product Name: 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole
• CAS No: 667892-76-4
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 6265292
• PubChem ID: 849961
• Update Time: 2025-05-23

1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole
• 2,4-dimethyl-5-[(2-methyl-1H-benzimidazol-1-yl)sulfonyl]phenyl methyl ether
• Z1541758530
• 667892-76-4
• AKOS000602955
• 1-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-2-methyl-1H-benzo[d]imidazole
• 1-(5-methoxy-2,4-dimethylphenyl)sulfonyl-2-methylbenzimidazole
• AP-263/41946632
• F1406-0278

• Inchi： 1S/C17H18N2O3S/c1-11-9-12(2)17(10-16(11)22-4)23(20,21)19-13(3)18-14-7-5-6-8-15(14)19/h5-10H,1-4H3
• InChI Key： QSCGZQJHZAEUQU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=CC=1C)OC)(N1C(C)=NC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole

1-(5-Methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole (CAS 667892-76-4): A Comprehensive Overview

The chemical compound 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole (CAS 667892-76-4) represents an important class of benzodiazole derivatives with significant potential in pharmaceutical and material science applications. This sulfonylated benzodiazole structure combines the unique properties of both methoxy-substituted benzenesulfonyl and methylated benzodiazole moieties, creating a molecule of considerable scientific interest.

Recent trends in medicinal chemistry have shown growing interest in sulfonamide-containing heterocycles, particularly those with methoxy and methyl substitutions. The compound's structural features make it particularly relevant to current research in enzyme inhibition and receptor modulation, aligning with the increasing demand for novel therapeutic agents targeting metabolic disorders and inflammatory conditions.

The molecular structure of 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole exhibits several noteworthy characteristics. The methoxy group at position 5 of the benzene ring contributes to the molecule's electronic properties, while the methyl groups at positions 2 and 4 provide steric effects that influence its binding interactions. The benzodiazole core, modified with a methyl group at position 2, creates a versatile scaffold for further chemical modifications.

In pharmaceutical research, this compound has attracted attention for its potential as a selective enzyme modulator. Computational studies suggest that the sulfonyl-benzodiazole linkage may interact favorably with certain biological targets, particularly those involved in cellular signaling pathways. Researchers are particularly interested in how the methoxy and methyl substitutions affect the molecule's bioavailability and metabolic stability.

The synthesis of 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole typically involves multi-step organic reactions, with careful control of reaction conditions to ensure proper sulfonylation of the benzodiazole precursor. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing importance of sustainable practices in chemical manufacturing.

Analytical characterization of this compound presents several interesting challenges. The methoxy and methyl groups create distinct NMR patterns, while the sulfonyl linkage contributes to characteristic mass spectral fragmentation. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry are typically employed for complete structural verification.

Material science applications of 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole are being explored due to its potential as a photoactive component in organic electronic devices. The compound's conjugated system and electron-donating methoxy group suggest possible utility in organic semiconductors or light-emitting materials.

From a commercial perspective, the demand for specialized benzodiazole derivatives like CAS 667892-76-4 has been steadily increasing. Pharmaceutical companies and research institutions are particularly interested in this compound's potential as a lead structure for drug development programs. The market for such specialized intermediates reflects the broader trend toward targeted molecular therapeutics.

Safety considerations for handling 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-1,3-benzodiazole follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this material, in line with general chemical safety practices.

Future research directions for this compound may focus on exploring its biological activity profile through systematic screening, optimizing its synthetic route for scale-up production, and investigating its potential in advanced material applications. The unique combination of methoxy, methyl, and sulfonyl functionalities in this benzodiazole derivative continues to make it a compound of significant scientific interest.

For researchers working with CAS 667892-76-4, it's important to note that proper storage conditions (typically cool and dry environments) help maintain the compound's stability. The growing body of literature on related sulfonylated heterocycles suggests that this structural class will remain an important area of investigation in both medicinal and materials chemistry.